7-(3,4-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3,4-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H17Cl2FN4OS/c23-15-6-5-13(11-16(15)24)14-12-31-20-19(14)26-22(27-21(20)30)29-9-7-28(8-10-29)18-4-2-1-3-17(18)25/h1-6,11-12H,7-10H2,(H,26,27,30)
• InChI Key: IOHKVSWFTZPAHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C3=NC4=C(C(=O)N3)SC=C4C5=CC(=C(C=C5)Cl)Cl
• Molecular Formula: C22H17Cl2FN4OS
• Molecular Weight: 475.4 g/mol

Description

7-(3,4-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H17Cl2FN4OS and its molecular weight is 475.36. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A significant area of research involving similar thieno[3,2-d]pyrimidin-4(3H)-one derivatives focuses on their antimicrobial properties. Studies have synthesized and evaluated various derivatives for their activity against microbes. For instance, Fayed et al. (2014) synthesized a series of 3-substituted derivatives and assessed their antimicrobial activities, comparing them to streptomycin and fusidic acid as positive controls. The research concluded that these compounds exhibit promising antimicrobial properties, supported by chemical and spectroscopic evidence (Fayed et al., 2014). Similar studies by Yurttaş et al. (2016) and Hafez et al. (2016) also emphasized the antimicrobial potential of thieno[3,2-d]pyrimidin-4(3H)-one derivatives, suggesting their applicability in fighting bacterial and fungal infections (Yurttaş et al., 2016); (Hafez et al., 2016).

Anticancer and Antitumor Activities

The thieno[3,2-d]pyrimidin-4(3H)-one core has also been explored for its anticancer and antitumor properties. Research by Hafez and El-Gazzar (2017) synthesized new derivatives and evaluated their antitumor activity, discovering that many of the synthesized compounds displayed potent anticancer activity on various human cancer cell lines. This study highlights the potential of these compounds in the development of novel cancer therapies (Hafez & El-Gazzar, 2017).

Receptor Selectivity and Affinity

Studies have also investigated the affinity and selectivity of thieno[3,2-d]pyrimidin-4(3H)-one derivatives for specific receptors, which is crucial in drug development for targeted therapies. Modica et al. (2000) focused on the affinity of new thienopyrimidinones for 5-HT(1A)Rs and their selectivity, shedding light on the importance of specific structural features for interaction with receptors. This type of research is fundamental for understanding how these compounds can be optimized for therapeutic use (Modica et al., 2000).